![molecular formula C21H21NO4 B6246288 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]acetic acid, Mixture of diastereomers CAS No. 2408963-86-8](/img/no-structure.png)
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]acetic acid, Mixture of diastereomers
Description
“2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]acetic acid, Mixture of diastereomers” is a chemical compound with the linear formula C19H19NO5 . It has a molecular weight of 341.36 . The compound is a solid at room temperature .
Molecular Structure Analysis
The molecular structure of this compound is characterized by a fluorenylmethoxycarbonyl (Fmoc) group attached to an amino cyclobutyl acetic acid moiety . The Fmoc group is a common protecting group used in peptide synthesis.Physical And Chemical Properties Analysis
This compound is a solid at room temperature . It has a molecular weight of 341.36 . The compound’s boiling point is 602.6°C at 760 mmHg .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the protection of the amine group, followed by the formation of the cyclobutane ring and the introduction of the fluorenyl group. The final step involves the deprotection of the amine group to obtain the desired compound.", "Starting Materials": [ "2-bromoacetic acid", "cyclobutene", "9H-fluorene", "N,N-dimethylformamide (DMF)", "diisopropylethylamine (DIPEA)", "triethylamine (TEA)", "N-hydroxysuccinimide (NHS)", "dicyclohexylcarbodiimide (DCC)", "methanol", "acetic acid", "hydrochloric acid (HCl)", "sodium hydroxide (NaOH)", "ethyl acetate", "water" ], "Reaction": [ "Protection of amine group: The amine group of 2-bromoacetic acid is protected using NHS and DCC to form N-hydroxysuccinimide ester. The ester is then reacted with cyclobutene in the presence of TEA to form the cyclobutane ring.", "Introduction of fluorenyl group: The fluorenyl group is introduced by reacting 9H-fluorene with the cyclobutane ring in the presence of DMF and DIPEA. The resulting product is then treated with HCl to remove the N-hydroxysuccinimide group.", "Deprotection of amine group: The amine group is deprotected by treating the compound with NaOH in methanol and acetic acid. The resulting mixture is then extracted with ethyl acetate and water to obtain the desired compound as a mixture of diastereomers." ] } | |
CAS RN |
2408963-86-8 |
Product Name |
2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]acetic acid, Mixture of diastereomers |
Molecular Formula |
C21H21NO4 |
Molecular Weight |
351.4 |
Purity |
95 |
Origin of Product |
United States |
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